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In Vitro Profile of Zoligratinib

The table below summarizes key quantitative data from in vitro studies.

Parameter Value Experimental Context

IC50 (FGFR1) 9.3 nM Cell-free assay [1]

IC50 (FGFR2) 7.6 nM Cell-free assay [1]

IC50 (FGFR3) 22 nM Cell-free assay [1]

IC50 (FGFR4) 290 nM Cell-free assay [1]

Cellular Activity
(pERK IC50)

~100-300 nM Inhibition of FGFR autophosphorylation in DMS114

(FGFR1), SNU-16 (FGFR2), KMS11 (FGFR3) lines [1]

Antiproliferative
Activity (IC50)

Varied across

327-cell line
panel

4-day incubation; selective activity in lines with FGFR

alterations [1]

Activity vs.
Gatekeeper Mutant

Retains activity Against FGFR2 V564F mutation [1]
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Experimental Protocols for In Vitro Studies

For researchers aiming to replicate or build upon these findings, here are the core methodologies cited in the

literature.

Kinase Assay (Biochemical)

Purpose: To measure the direct inhibitory effect of zoligratinib on the kinase activity of purified
FGFR proteins.

Method Details:
FGFR1 Inhibition: A radiometric filter assay is used. The incorporation of ( ^{33}Pi ) into a

substrate is measured with a microplate scintillation counter to determine remaining kinase
activity [1].

Other Kinases (Selectivity Profiling): The phosphorylation activities of other kinases (e.g.,
LCK, EGFR, KIT) on substrate peptides are determined by a homogeneous time-resolved
fluorescence (HTRF) assay using a LANCE Eu-W1024 labeled anti-phosphotyrosine antibody.
Time-resolved fluorescence is measured with an EnVision HTS microplate reader [1].

Cell-Based Antiproliferative Assay

Purpose: To determine the effect of zoligratinib on the viability of cancer cell lines.
Method Details:

Cell Lines: A broad panel of 327 human tumor cell lines, including models with FGFR genetic
alterations (e.g., amplifications, mutations, fusions) [1].

Procedure: Cells are seeded in 96-well plates and exposed to a concentration range of
zoligratinib (0.076 to 10,000 nM) for 4 days.

Viability Measurement: After incubation, a Cell Counting Kit-8 (CCK-8) solution is added. After
further incubation, the absorbance at 450 nm is measured with a microplate reader.

Data Analysis: Antiproliferative activity is calculated as ((1 − T/C) \times 100 (%)), where T and
C represent the absorbance of drug-treated and untreated control cells, respectively. The IC50

values are calculated from the dose-response curve [1].

Signaling Pathway and Experimental Workflow
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The following diagrams, created with Graphviz, illustrate the core concepts of zoligratinib's mechanism and

its in vitro testing.
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Zoligratinib inhibits FGFR signaling, blocking downstream pathways that drive cell proliferation and survival.
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Zoligratinib mechanism of action diagram.

Key steps for in vitro cell-based profiling of Zoligratinib.

Select Cancer Cell Lines

Plate Cells
(96-well plate)

Add Zoligratinib
(Dose Range: 0.076-10,000 nM)

Incubate for 4 Days

Add Viability Reagent
(e.g., CCK-8)

Measure Absorbance
(450 nm)

Calculate IC50
via Dose-Response Curve

Click to download full resolution via product page

In vitro cell assay workflow.
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Research Context and Notes

Clinical Status: According to the provided data, zoligratinib has been evaluated in clinical trials
(Phase 1 and Phase 2), but development appears to have been terminated [1]. Much of the available

research focuses on earlier-generation FGFR inhibitors.
Overcoming Resistance: A key preclinical finding is that zoligratinib can inhibit the FGFR2 V564F
gatekeeper mutation, which is a common mechanism of resistance to other FGFR inhibitors [2] [1].
This highlights its potential as a tool for studying resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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